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Introduction
Pyroxenes represent one of the most significant and abundant groups of rock-forming silicate

minerals found in extraterrestrial materials.[1][2] Their remarkable ability to record the physical

and chemical conditions under which they formed makes them invaluable probes into the origin

and evolution of our solar system.[3] Present in nearly every variety of stony meteorite, from

primitive chondrites to differentiated achondrites from Mars, the Moon, and asteroids like 4

Vesta, pyroxenes provide critical data on igneous processes, thermal histories, and the

petrogenesis of their parent bodies.[2][3][4][5] This guide provides a technical overview of the

occurrence of pyroxene in various meteorite classes, its significance as a petrogenetic

indicator, and the analytical methods used for its characterization.

Pyroxene Mineralogy Fundamentals
The pyroxene group consists of single-chain inosilicate minerals with a general formula of

XY(Si₂O₆), where X and Y represent cations in two distinct octahedral sites (M2 and M1,

respectively).[6] They are broadly classified into two crystallographic subgroups:

orthopyroxenes (orthorhombic) and clinopyroxenes (monoclinic).[6]

The composition of the most common pyroxenes in meteorites is visualized using the

pyroxene quadrilateral, a ternary diagram with the end-members Enstatite (En: Mg₂Si₂O₆),

Ferrosilite (Fs: Fe₂Si₂O₆), and Wollastonite (Wo: Ca₂Si₂O₆).[6]
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Orthopyroxenes (Opx): Low in calcium (typically Wo < 5), forming a solid solution series

between enstatite and ferrosilite.

Clinopyroxenes (Cpx): Higher in calcium. This group includes:

Pigeonite: A low-calcium clinopyroxene (Wo 5-20), stable at high temperatures and

common in rapidly cooled volcanic rocks and many achondrites.[6]

Augite: A high-calcium clinopyroxene (Wo 20-45), common in basaltic meteorites.[6]

Diopside-Hedenbergite Series: High-calcium clinopyroxenes approaching the Wo₅₀

baseline.

Occurrence of Pyroxene in Meteorites
Pyroxene is a major constituent in most meteorite classes, with its texture, composition, and

abundance varying significantly with the meteorite's origin and history.

Chondrites
Chondrites are undifferentiated meteorites that represent some of the most primitive materials

in the solar system. Pyroxene in chondrites is found primarily in two settings:

Chondrules: These are millimeter-sized, previously molten spherules that are a defining

feature of chondrites. Porphyritic pyroxene (PP) and porphyritic olivine-pyroxene (POP) are

common chondrule textural types.[7] The pyroxene in unequilibrated chondrites is often low-

calcium, such as clinoenstatite or clinohypersthene.[8]

Matrix: Fine-grained pyroxene occurs in the matrix that binds the chondrules together. In

"equilibrated" chondrites, which have experienced thermal metamorphism, the pyroxenes

become more homogeneous in composition, and the dominant Ca-poor pyroxene is

typically orthopyroxene.[8] The Fe/Mg ratio in these pyroxenes is a key parameter for

classifying ordinary chondrites.[8]

Achondrites
Achondrites are stony meteorites that have undergone differentiation and igneous processing

on their parent bodies. Pyroxene is often the dominant mineral in these meteorites.
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Howardite, Eucrite, and Diogenite (HED) Clan: This large group of achondrites is strongly

linked to asteroid 4 Vesta.[9][10][11]

Diogenites: Are pyroxenites composed predominantly of magnesium-rich orthopyroxene.

[11][12] They are thought to represent the lower crust of Vesta.[11]

Eucrites: Are basaltic and gabbroic rocks, primarily composed of iron-rich pyroxene
(pigeonite and augite) and calcium-rich plagioclase.[10][12][13] They represent the upper

crust of Vesta.

Howardites: Are polymict breccias, essentially mechanical mixtures of eucrite and

diogenite fragments, representing the regolith (surface) of Vesta.[12][13]

Martian Meteorites (SNCs): Pyroxene is arguably the most valuable mineral in Martian

meteorites (Shergottites, Nakhlites, Chassignites) for understanding the igneous history of

Mars.[3]

Shergottites: The most common type, are basalts or lherzolites containing pigeonite and

augite as major minerals.[3][4][14] The chemical zoning within these pyroxene crystals

records details of magma ascent and crystallization.[14][15]

Nakhlites: Are clinopyroxenites, rich in augite.

Chassignites: Are dunites, primarily olivine, but contain accessory pyroxene.

Lunar Meteorites: These meteorites provide a random sampling of the Moon's surface.

Pyroxene is a major mineral in lunar mare basalts (composed of augite and pigeonite) and

is also found within the anorthositic breccias from the lunar highlands.[4][5]

The Significance of Pyroxene in Meteoritics
The chemical and structural characteristics of pyroxene provide a wealth of information about

the history of a meteorite and its parent body.

Petrogenetic Indicator: The composition of pyroxene is a powerful tracer of magma source

and evolution. Minor and trace element concentrations, as well as elemental ratios like

Fe/Mn, can be used to distinguish between parent bodies (e.g., Earth, Mars, Vesta).[10][16]
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For instance, the oxidation state of the parent body magma can be inferred from the ferric

iron (Fe³⁺) content in pyroxene; terrestrial pyroxenes are relatively enriched in Fe³⁺

compared to those from Mars, while lunar and Vestan pyroxenes have virtually none due to

the highly reducing conditions under which they formed.[16]

Geothermometry and Cooling Rates: The partitioning of calcium between coexisting

orthopyroxene and clinopyroxene is highly temperature-dependent. This relationship forms

the basis of two-pyroxene thermometry, a method used to estimate the crystallization

temperatures of igneous and metamorphic rocks.[17][18] The presence and width of

exsolution lamellae (thin, oriented layers of one pyroxene within a host of another) in

pyroxene crystals provide direct evidence of slow cooling, allowing scientists to reconstruct

the thermal history of the parent body's crust.[6][17]

Indicator of Igneous Differentiation: The presence of high-calcium pyroxene is a key

indicator that an asteroid or planetary body has experienced igneous differentiation, a

fundamental process in planet formation where a body melts and separates into a core,

mantle, and crust.[19][20]

Quantitative Data Summary
The composition and abundance of pyroxene are critical for meteorite classification and

petrogenetic studies. The following tables summarize representative quantitative data.
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Meteorite Class Sub-Group
Typical Pyroxene
Abundance (vol. %)

Primary Pyroxene
Types

Chondrites
Ordinary,

Carbonaceous
20 - 35%

Orthopyroxene

(equilibrated),

Clinopyroxene

(unequilibrated),

Olivine

Achondrites HED - Diogenites > 80%
Orthopyroxene (Mg-

rich)

HED - Eucrites 40 - 60%
Pigeonite (Fe-rich),

Augite

HED - Howardites Variable (mixture)
Orthopyroxene,

Pigeonite, Augite

Martian (Shergottites) 30 - 60% Pigeonite, Augite

Lunar (Mare Basalt) 45 - 60% Pigeonite, Augite

Table 1.

Representative modal

abundance of

pyroxene in major

meteorite classes.

Data compiled from

multiple sources.[4][8]

[9][10][11][12][13]
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Meteorite
Example

Type
Pyroxene
Type

Wo (mol %) En (mol %) Fs (mol %)

Johnstown Diogenite
Orthopyroxen

e
2 - 3 72 - 74 23 - 25

Juvinas
Basaltic

Eucrite
Pigeonite 8 - 12 35 - 45 45 - 55

Shergotty
Martian

(Basaltic)

Pigeonite

(core)
10 - 12 55 - 65 25 - 35

Shergotty
Martian

(Basaltic)
Augite (core) 28 - 32 45 - 50 20 - 25

Zagami
Martian

(Basaltic)
Pigeonite 10 - 15 40 - 60 30 - 45

Table 2.

Representativ

e electron

microprobe

analyses of

pyroxene

compositions

from various

achondrites,

expressed in

Wollastonite

(Wo),

Enstatite

(En), and

Ferrosilite

(Fs) end-

members.

Data

compiled

from multiple

sources.[3][9]

[10][14][15]
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Experimental Protocols
The quantitative analysis of pyroxene chemistry is fundamental to meteorite research. The

Electron Probe Microanalyzer (EPMA) is the primary instrument for obtaining precise, non-

destructive elemental compositions of minerals.[21][22]

Protocol: Quantitative Analysis of Pyroxene via EPMA
1. Sample Preparation:

A small chip of the meteorite is embedded in an epoxy resin puck (typically 25mm in
diameter).
The puck is ground using progressively finer abrasive papers to expose a flat surface of the
meteorite sample.
The surface is then polished using diamond suspensions (e.g., 9 µm, 3 µm, 1 µm) to achieve
a mirror-like, scratch-free finish.
The polished sample is thoroughly cleaned (e.g., via ultrasonication in ethanol) to remove
any polishing residue.
A thin, uniform layer of carbon is evaporated onto the surface to make it electrically
conductive, which is necessary to prevent charge buildup from the electron beam.

2. Instrument Setup and Calibration:

The prepared sample is loaded into the EPMA vacuum chamber.
The instrument is configured for quantitative analysis. This includes setting the accelerating
voltage (typically 15-20 kV) and beam current (typically 10-20 nA). A focused electron beam
is used for spot analyses.
The Wavelength Dispersive X-ray Spectrometers (WDS) are calibrated for the elements of
interest (e.g., Si, Mg, Fe, Ca, Al, Na, Ti, Cr, Mn). This is done by analyzing well-characterized
mineral standards (e.g., olivine for Mg/Fe, diopside for Ca/Si, albite for Na) under the same
analytical conditions that will be used for the unknown sample.

3. Data Acquisition:

Using a combination of reflected light microscopy and Back-Scattered Electron (BSE)
imaging, individual pyroxene grains are identified for analysis.[21] BSE imaging is crucial as
different mineral phases appear with different grayscale tones, helping to distinguish
pyroxene from olivine, plagioclase, and other phases.[21]
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The electron beam is precisely positioned on a clean, homogeneous area of the target
pyroxene grain.
For each spot, the instrument measures the intensity of the characteristic X-rays for each
element. The "peak" intensity is measured on the X-ray wavelength, and "background"
intensities are measured on either side of the peak to subtract noise.
Multiple spots on different grains are analyzed to assess compositional homogeneity or
zoning within the meteorite.

4. Data Correction and Stoichiometry Calculation:

The raw X-ray intensity data for the unknown sample are compared to the intensities from
the standards.
A "ZAF" correction procedure is applied to the data. This matrix correction accounts for
differences in Atomic Number (Z), Absorption (A), and Fluorescence (F) effects between the
standards and the sample, converting the raw intensity ratios into accurate weight
percentages of the elements.
The elemental weight percentages are converted to oxide weight percentages (e.g., SiO₂,
MgO, FeO).
Finally, the oxide percentages are used to calculate the mineral's chemical formula based on
6 oxygens, and the end-member components (Wo, En, Fs) are determined.

Visualizations
Logical and Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pyroxene | Common Minerals [commonminerals.esci.umn.edu]

2. Pyroxenes | Earth Sciences Museum | University of Waterloo [uwaterloo.ca]

3. lpi.usra.edu [lpi.usra.edu]

4. ntrs.nasa.gov [ntrs.nasa.gov]

5. The Pyroxene Mineral Group [geology.com]

6. skyfallmeteorites.com [skyfallmeteorites.com]

7. Mineralogy of Major Physical Components of Chondrites (Chapter 7) - Meteorite
Mineralogy [cambridge.org]

8. RRUFF – Comprehensive Database of Mineral Data – Join the RRUFF.net RAMAN
Community [rruff.net]

9. researchgate.net [researchgate.net]

10. website.whoi.edu [website.whoi.edu]

11. science.nasa.gov [science.nasa.gov]

12. journals.uair.arizona.edu [journals.uair.arizona.edu]

13. mindat.org [mindat.org]

14. chuma.cas.usf.edu [chuma.cas.usf.edu]

15. ntrs.nasa.gov [ntrs.nasa.gov]

16. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

17. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

18. minsocam.org [minsocam.org]

19. High-calcium pyroxene as an indicator of igneous differentiation in asteroids and
meteorites [repository.si.edu]

20. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1172478?utm_src=pdf-custom-synthesis
https://commonminerals.esci.umn.edu/minerals-o-s/pyroxene
https://uwaterloo.ca/earth-sciences-museum/resources/detailed-rocks-and-minerals-articles/pyroxenes
https://www.lpi.usra.edu/meetings/lpsc2009/pdf/1180.pdf
https://ntrs.nasa.gov/citations/20130010126
https://geology.com/minerals/pyroxene.shtml
https://skyfallmeteorites.com/education-research/meteorite-wiki/meteoritics-classification/pyroxene-group/
https://www.cambridge.org/core/books/abs/meteorite-mineralogy/mineralogy-of-major-physical-components-of-chondrites/508717A1F80FAB83E7774061F779893B
https://www.cambridge.org/core/books/abs/meteorite-mineralogy/mineralogy-of-major-physical-components-of-chondrites/508717A1F80FAB83E7774061F779893B
https://www.rruff.net/odr/rruff_sample#/odr/search/display/0/eyJkdF9pZCI6NzM4LCI3MDUyIjoiTU0zN182NDkucGRmIiwic29ydF9ieSI6W3sic29ydF9kZl9pZCI6IjcwNTIiLCJzb3J0X2RpciI6ImFzYyJ9XX0
https://www.rruff.net/odr/rruff_sample#/odr/search/display/0/eyJkdF9pZCI6NzM4LCI3MDUyIjoiTU0zN182NDkucGRmIiwic29ydF9ieSI6W3sic29ydF9kZl9pZCI6IjcwNTIiLCJzb3J0X2RpciI6ImFzYyJ9XX0
https://www.researchgate.net/figure/Pyroxene-compositions-for-non-Antarctic-Diogenites-and-Eucrites-after-Takeda-1997-The_fig3_231890197
https://website.whoi.edu/gfd/wp-content/uploads/sites/14/2018/10/HED_-_final_59186.pdf
https://science.nasa.gov/photojournal/rocks-from-vesta-part-3-diogenites/
https://journals.uair.arizona.edu/index.php/maps/article/viewFile/15773/15761
https://www.mindat.org/article.php/2115/Mineralogical+Inventories+of+all+62+HED+meteorite+Falls
http://chuma.cas.usf.edu/~ryan/WaterShergottyHap.pdf
https://ntrs.nasa.gov/citations/19930032200
https://pubs.geoscienceworld.org/msa/ammin/article/91/10/1574/134123/Comparative-planetary-mineralogy-Pyroxene-major
https://pubs.geoscienceworld.org/msa/ammin/article/68/5-6/477/104808/Pyroxene-thermometry
http://www.minsocam.org/ammin/AM68/AM68_477.pdf
https://repository.si.edu/items/f34e5218-90a0-49a4-b5cd-72fd10b49dd8
https://repository.si.edu/items/f34e5218-90a0-49a4-b5cd-72fd10b49dd8
https://www.researchgate.net/publication/228936637_High-calcium_pyroxene_as_an_indicator_of_igneous_differentiation_in_asteroids_and_meteorites
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


21. meteoritic.com [meteoritic.com]

22. geology.wisc.edu [geology.wisc.edu]

To cite this document: BenchChem. [Pyroxene in Meteorites: A Technical Guide to
Occurrence and Significance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172478#occurrence-and-significance-of-pyroxene-
in-meteorites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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